Cas no 1795500-98-9 (1-{3-amino-8-oxa-4-thia-1,2-diazaspiro4.5dec-2-en-1-yl}ethan-1-one)

• Product Name: 1-{3-amino-8-oxa-4-thia-1,2-diazaspiro4.5dec-2-en-1-yl}ethan-1-one
• CAS No: 1795500-98-9
• CID: 4614583
• PubChem ID: 91647499
• Update Time: 2025-10-18

1-{3-amino-8-oxa-4-thia-1,2-diazaspiro4.5dec-2-en-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{3-amino-8-oxa-4-thia-1,2-diazaspiro4.5dec-2-en-1-yl}ethan-1-one

Additional information on 1-{3-amino-8-oxa-4-thia-1,2-diazaspiro4.5dec-2-en-1-yl}ethan-1-one

Recent Advances in the Study of 1-{3-amino-8-oxa-4-thia-1,2-diazaspiro4.5dec-2-en-1-yl}ethan-1-one (CAS: 1795500-98-9)

The compound 1-{3-amino-8-oxa-4-thia-1,2-diazaspiro4.5dec-2-en-1-yl}ethan-1-one (CAS: 1795500-98-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique heterocyclic structure, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the compound's role as a potential inhibitor of specific enzymatic targets. Preliminary in vitro studies have demonstrated its ability to modulate the activity of certain kinases and proteases, which are critical in signaling pathways associated with inflammation and cancer. The compound's spirocyclic core is believed to contribute to its high binding affinity and selectivity, making it a valuable candidate for further drug development.

In addition to its biological activity, recent advancements in synthetic chemistry have enabled more efficient and scalable production of 1-{3-amino-8-oxa-4-thia-1,2-diazaspiro4.5dec-2-en-1-yl}ethan-1-one. Novel synthetic routes have been developed, reducing the number of steps and improving overall yield. These improvements are crucial for facilitating large-scale production and subsequent clinical trials.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Early results indicate favorable bioavailability and metabolic stability, suggesting that it could be a viable candidate for oral administration. However, further in vivo studies are needed to confirm these findings and assess potential toxicity.

Another exciting development is the exploration of the compound's potential in combination therapies. Researchers are investigating its synergistic effects with existing drugs to enhance therapeutic efficacy and overcome drug resistance. For instance, preliminary data suggest that it may enhance the activity of certain chemotherapeutic agents in resistant cancer cell lines.

Despite these promising findings, challenges remain. The compound's precise mechanism of action needs to be fully elucidated, and its long-term safety profile must be thoroughly evaluated. Additionally, more robust preclinical studies are required to validate its efficacy in animal models before progressing to human trials.

In conclusion, 1-{3-amino-8-oxa-4-thia-1,2-diazaspiro4.5dec-2-en-1-yl}ethan-1-one (CAS: 1795500-98-9) represents a promising avenue for future drug development. Its unique structural features, combined with its demonstrated biological activity, make it a compelling subject for ongoing research. Continued efforts in synthetic optimization, mechanistic studies, and preclinical evaluation will be essential to unlock its full therapeutic potential.